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[(2,4-Difluorophenyl)methyl](3,3-dimethylbutan-2-yl)amine
Overview
Description
[(2,4-Difluorophenyl)methyl](3,3-dimethylbutan-2-yl)amine is a useful research compound. Its molecular formula is C13H19F2N and its molecular weight is 227.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Amines in Environmental Science
Amines and amine-related compounds are extensively studied in environmental sciences due to their occurrence and fate in surface waters and potential toxicity. For instance, research compiled available information on the concentrations, sources, fate, and toxicity of amines in surface waters, including their emergence from amine-based post-combustion CO2 capture technologies. This review highlighted the need for more research on the environmental impact and aquatic toxicity of amines, nitrosamines, and nitramines, especially concerning their role as precursors in the formation of potentially carcinogenic compounds and their impact on drinking water supplies (Poste, Grung, & Wright, 2014).
Amines in Health and Toxicology
Amines have been implicated in various health-related research areas, including their role in carcinogenesis. For example, dietary factors, including food-derived heterocyclic amines (HAs), have been explored for their implications in human breast cancer. HAs, found in meats cooked by ordinary methods, have been shown to cause mammary gland cancer in rat models, highlighting the potential etiological role of food-derived HAs in human breast cancer (Snyderwine, 1994).
Amines in Water Treatment and Environmental Safety
The removal of perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water supplies has also been a significant area of research, where amine-containing sorbents offer alternative solutions. These studies focus on the development and application of amine-containing sorbents for PFAS removal, emphasizing the need for novel sorbent designs considering electrostatic interactions, hydrophobic interactions, and sorbent morphology for enhanced PFAS sorption capacity (Ateia, Alsbaiee, Karanfil, & Dichtel, 2019).
Amines in Material Science
Amines play a crucial role in material science, especially in the synthesis and applications of amine-functionalized metal–organic frameworks (MOFs). These MOFs, due to their interaction between CO2 and basic amino functionalities, have seen applications mainly for CO2 capture. Research has also highlighted their potential in catalysis, pointing towards the versatility of amine-functionalized materials in addressing environmental and energy-related challenges (Lin, Kong, & Chen, 2016).
Properties
IUPAC Name |
N-[(2,4-difluorophenyl)methyl]-3,3-dimethylbutan-2-amine |
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InChI |
InChI=1S/C13H19F2N/c1-9(13(2,3)4)16-8-10-5-6-11(14)7-12(10)15/h5-7,9,16H,8H2,1-4H3 |
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| Source | PubChem | |
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InChI Key |
YDSPWJMYLYLZBW-UHFFFAOYSA-N |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Canonical SMILES |
CC(C(C)(C)C)NCC1=C(C=C(C=C1)F)F |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19F2N |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.29 g/mol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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